Cas no 1501948-16-8 ((2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid)

• Product Name: (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid
• CAS No: 1501948-16-8
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• CID: 5893415
• PubChem ID: 165507403
• Update Time: 2025-06-11

(2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Homoserine, O-(2-ethoxyethyl)-
• o-(2-Ethoxyethyl)homoserine
• (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid
• EN300-1298849
• O-(2-Ethoxyethyl)-L-homoserine
• 1501948-16-8

• Inchi： 1S/C8H17NO4/c1-2-12-5-6-13-4-3-7(9)8(10)11/h7H,2-6,9H2,1H3,(H,10,11)/t7-/m0/s1
• InChI Key： YIRBNXGQJPYJLY-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](CCOCCOCC)N

Computed Properties

• Exact Mass: 191.11575802g/mol
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 338.2±37.0 °C(Predicted)
• pka: 2.21±0.10(Predicted)

Additional information on (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid

Introduction to (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid (CAS No. 1501948-16-8)

(2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid (CAS No. 1501948-16-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as S-Ethoxyethylglycine, is a chiral amino acid derivative with a distinctive structure that includes an ethoxyethoxy side chain. The presence of this side chain imparts unique properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid is characterized by its chiral center at the second carbon atom, which is essential for its biological activity. The ethoxyethoxy group attached to the fourth carbon atom adds hydrophilic and lipophilic properties, enhancing its solubility and permeability characteristics. These properties make it an attractive candidate for the design of novel therapeutic agents.

Recent studies have highlighted the potential of (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory and analgesic properties. The study demonstrated that (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid has also been investigated for its neuroprotective properties. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid has also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for sustained therapeutic effects. Furthermore, the compound is metabolized primarily in the liver via Phase I and Phase II metabolic pathways, leading to the formation of inactive metabolites that are efficiently excreted through urine.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid in various therapeutic applications. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. These findings provide a strong foundation for further clinical development and potential commercialization.

In conclusion, (2S)-2-amino-4-(2-ethoxyethoxy)butanoic acid (CAS No. 1501948-16-8) is a promising compound with a wide range of potential applications in drug discovery and development. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.